7-Methoxy-1-naphthylacetonitrile

Description

7-Methoxy-1-naphthylacetonitrile is a chemical compound with the molecular formula $C_{13}H_{11}NO$ and a molecular weight of 197.23 . It is also known as 2-(7-Methoxynaphthalen-1-yl)acetonitrile . This compound is used in the industrial synthesis of agomelatine, also known as N-[2-(7-methoxy-1-naphthyl)ethyl]acetamide, which has valuable pharmacological properties and is used to treat major depression, seasonal affective disorder, and sleep disorders . Patents detail industrial processes for synthesizing 7-methoxy-1-naphthylacetonitrile, emphasizing efficient and reproducible methods .

The synthesis of 7-methoxy-1-naphthylacetonitrile can be achieved through various methods. One approach involves using 7-methoxy-1-naphthoic acid as a starting material, which can be prepared from anisole . Another method involves starting with 7-methoxy-1-tetralone, though this compound is considered more costly . Synthesis processes often involve multiple steps, including reduction, aromatization, and dehydration reactions . The resulting 7-methoxy-1-naphthylacetonitrile can then be further processed to produce agomelatine .

Another similar chemical compound is 7-methoxy-3,4-dihydro-1-naphthalenyl)acetonitrile, which is produced by reacting with a hydrogenation catalyst in the presence of an allyl compound . The development of efficient synthesis routes for 7-methoxy-1-naphthylacetonitrile remains a necessity for the industrial production of agomelatine .

• CAS No.: 138113-08-3
• Product Name: 7-Methoxy-1-naphthylacetonitrile
• Molecular Formula: C13H11NO
• Molecular Weight: 197.23 g/mol
• IUPAC Name: 2-(7-methoxynaphthalen-1-yl)acetonitrile
• Standard InChI: InChI=1S/C13H11NO/c1-15-12-6-5-10-3-2-4-11(7-8-14)13(10)9-12/h2-6,9H,7H2,1H3
• Standard InChIKey: PYJMGUQHJINLLD-UHFFFAOYSA-N
• SMILES: COC1=CC2=C(C=CC=C2CC#N)C=C1
• Canonical SMILES: COC1=CC2=C(C=CC=C2CC#N)C=C1
• Appearance: Powder
• Synonyms: 7-Methoxy-1-naphthaleneacetinitrile; 1-Cyanomethyl-7-methoxynaphthalene; 2-(7-Methoxy-1-naphthyl)acetonitrile
• PubChem Compound: 11264068
• Last Modified: Sep 17 2023